3-(4-Methoxyphenyl)-1-(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-(4-methoxyphenyl)-1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C20H30N2O3/c1-24-18-6-3-16(4-7-18)5-8-20(23)21-12-9-17(10-13-21)22-14-11-19(15-22)25-2/h3-4,6-7,17,19H,5,8-15H2,1-2H3
• InChI Key: CVUXUUYLYGZOGF-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2CCN(CC2)C(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

3-(4-Methoxyphenyl)-1-(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)propan-1-one is a synthetic compound that belongs to the class of cathinone derivatives. It is also known by the name 4'-Methoxy-α-pyrrolidinopropiophenone (MOPPP) and is structurally similar to other synthetic cathinones such as methylone and MDPV. The compound has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

Metabolism and Disposition Studies

• ErbB/Vascular Endothelial Growth Factor Receptor Inhibitor Metabolism : A study investigated the metabolism and disposition of BMS-690514, a compound with a complex molecular structure including methoxyphenyl and piperidinyl groups, similar to the target compound. This research highlights the process by which such compounds are metabolized and excreted in humans, showing extensive metabolism via oxidation and glucuronidation, with significant implications for cancer treatment strategies (Christopher et al., 2010).

Pharmacokinetics and Toxicology

• N-Ethyldeschloroketamine and Venlafaxine Fatal Case Study : An analysis of a fatal case involving N-ethyldeschloroketamine, a compound related to ketamine with psychoactive properties, and venlafaxine, provided insights into the toxicological profile and pharmacokinetics of novel psychoactive substances. This research emphasizes the importance of understanding the metabolic pathways and potential risks associated with new compounds (Theofel et al., 2018).

Neuropharmacology

• Parkinsonism and Psychoactive Substances : Research into the effects of MPTP (1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine), a neurotoxin that induces Parkinsonism, explores the neuropharmacological consequences of exposure to compounds that affect the dopaminergic system. This work is crucial for understanding how structural analogs of psychoactive substances can impact brain function and lead to neurological disorders (Langston et al., 1983).

Analytical Toxicology

• Analytical Confirmation of Mexedrone Use : In a study on mexedrone, a synthetic stimulant, researchers employed advanced analytical techniques to confirm the presence of this compound in patients presenting with acute intoxication. Such studies underscore the importance of analytical toxicology in identifying and understanding the effects of novel psychoactive substances (Roberts et al., 2017).